Cas no 2060000-73-7 (1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one)

• Product Name: 1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one
• CAS No: 2060000-73-7
• MF: C₁₅H₁₇BrFNO₂
• MW: 342.203387022018
• MDL: MFCD30487722
• CID: 5193037
• PubChem ID: 137702616
• Update Time: 2025-06-11

1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(5-bromo-2-fluorophenyl)-3-(2-methyl-1-oxopropyl)-
• 1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

• MDL： MFCD30487722
• Inchi： 1S/C15H17BrFNO2/c1-9(2)14(19)11-4-3-7-18(15(11)20)13-8-10(16)5-6-12(13)17/h5-6,8-9,11H,3-4,7H2,1-2H3
• InChI Key： ZVBYUCNQZHTLOW-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Br)=CC=C2F)CCCC(C(=O)C(C)C)C1=O

Additional information on 1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

Introduction to 1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS No. 2060000-73-7)

The compound 1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS No. 2060000-73-7) is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of piperidine derivatives, which are widely recognized for their role in drug development. The presence of both bromine and fluorine substituents in the aromatic ring enhances its potential as a building block for more complex pharmacophores, making it a valuable intermediate in synthetic chemistry.

From a chemical perspective, the structure of 1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one exhibits a combination of electron-withdrawing and electron-donating groups that can influence its reactivity and biological activity. The bromine atom at the 5-position of the phenyl ring introduces a site for further functionalization, while the fluorine atom at the 2-position provides metabolic stability and enhances lipophilicity. The piperidine ring itself is known to contribute to favorable pharmacokinetic properties, including improved solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from piperidine scaffolds. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and anti-inflammatory applications. The specific arrangement of substituents in 1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one makes it an attractive candidate for further exploration in these fields.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The piperidin-2-one moiety is particularly interesting because it can be modified at multiple positions to create diverse chemical libraries. This flexibility allows researchers to fine-tune the properties of the final drug candidates, optimizing them for specific biological targets. For instance, modifications at the 3-position with groups like (2-methylpropanoyl) can enhance binding affinity to certain receptors, while changes at the nitrogen atom could influence solubility and metabolic clearance.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into drug molecules often improves their pharmacological profiles by increasing metabolic stability, reducing susceptibility to degradation, and enhancing receptor binding affinity. In the case of 1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, the combination of bromine and fluorine substituents offers a rich palette for structural diversification, enabling the design of highly potent and selective inhibitors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce bromine and fluorine atoms into the aromatic ring, followed by nucleophilic substitution or condensation reactions to attach the piperidine backbone and acyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve desired regioselectivity.

From an industrial standpoint, 1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one represents an important intermediate in large-scale drug manufacturing. Its synthesis must be scalable while maintaining stringent quality control measures to meet pharmaceutical standards. Process chemists focus on developing robust synthetic routes that minimize side reactions and waste generation, ensuring cost-effective production without compromising purity.

The biological activity of this compound has been explored in several preclinical studies aimed at identifying novel therapeutic targets. Initial assays have suggested potential interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for further investigation in conditions such as rheumatoid arthritis or neurodegenerative diseases. Additionally, its structural features may make it useful in developing kinase inhibitors or other targeted therapies.

The role of computational chemistry in designing and optimizing molecules like 1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential lead compounds before conducting expensive wet-lab experiments. These virtual screening methods have become indispensable tools in modern drug discovery pipelines.

In conclusion, 1-(5-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS No. 2060000-73-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents targeting various diseases. As research continues to uncover new applications for piperidine derivatives, this compound will likely play a crucial role in advancing drug discovery efforts worldwide.